Cas no 113124-05-3 (6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 113124-05-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 130063
• PubChem ID: 595279
• Update Time: 2025-04-19

6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,6-ethyl-1,2-dihydro-5-methyl-2-oxo-
• 6-ETHYL-5-METHYL-2-OXO-1,2-DIHYDRO-PYRIDINE-3-CARBONITRILE
• 6-ethyl-5-methyl-2-oxo-1H-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,6-ethyl-1,2-dihydro-5-methyl-2-oxo
• 6-ethyl-1,2-dihydro-5-methyl-2-oxo-3-pyridinecarbonitrile
• 6-Ethyl-5-methyl-2-oxo-1,2-dihydro
• DTXSID40344238
• 6-Ethyl-5-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
• AC-17876
• CSVWRICIKRDFBO-UHFFFAOYSA-N
• AKOS002301346
• 3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-5-methyl-2-oxo-
• Z431947154
• 113124-05-3
• 6-ethyl-2-keto-5-methyl-1H-pyridine-3-carbonitrile

• Inchi： 1S/C9H10N2O/c1-3-8-6(2)4-7(5-10)9(12)11-8/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： CSVWRICIKRDFBO-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(C)=C(CC)N1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 343.8°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.531
• PSA: 56.65000
• LogP: 1.11738